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Compound of Interest

Compound Name: NS19504

Cat. No.: B1662380 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
NS19504 is a potent and selective small-molecule activator of the large-conductance Ca²⁺-

activated potassium channels (BK channels, KCa1.1).[1] These channels are crucial regulators

of physiological processes in many excitable cells, where they are dually activated by

intracellular calcium (Ca²⁺) and membrane depolarization.[2] Activation of BK channels leads to

potassium ion (K⁺) efflux, resulting in membrane hyperpolarization, which serves as a negative

feedback mechanism to limit calcium influx.[2] Consequently, NS19504 has been shown to

relax smooth muscle, such as in the urinary bladder, making it a valuable tool for studying

bladder disorders and other conditions involving BK channel modulation.[3][4]

The effective use of NS19504 in experimental settings is critically dependent on the proper

preparation and storage of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended

solvent due to the high solubility of NS19504. This document provides a detailed protocol for

the preparation, storage, and handling of NS19504 stock solutions to ensure experimental

reproducibility and accuracy.

NS19504 Properties and Data
Quantitative data for NS19504 are summarized in the table below. This information is essential

for calculating the required mass for stock solution preparation.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1662380?utm_src=pdf-interest
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.axonmedchem.com/2329-ns-19504
https://pmc.ncbi.nlm.nih.gov/articles/PMC4152884/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4152884/
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.targetmol.com/compound/ns19504
https://pubmed.ncbi.nlm.nih.gov/24951278/
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight 269.16 g/mol [5]

Chemical Formula C₁₀H₉BrN₂S [5]

CAS Number 327062-46-4 [3][5]

Appearance Light yellow to yellow solid [5]

Mechanism of Action BK (KCa1.1) channel activator [5]

EC₅₀ ~11.0 µM [3][4][5]

Solubility in DMSO
26.92 mg/mL to 249 mg/mL

(100 mM to 925.1 mM)
[3][5]

Note: The reported solubility in DMSO varies across suppliers. It is advisable to perform a

small-scale test to confirm solubility at your desired concentration. Using newly opened,

anhydrous DMSO is recommended as its hygroscopic nature can impact solubility.[5]

Signaling Pathway of NS19504
NS19504 acts as a positive modulator of BK channels. The activation of these channels in

excitable cells, such as smooth muscle cells, initiates a signaling cascade that leads to cellular

relaxation.
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Caption: Mechanism of action for NS19504 as a BK channel activator.

Experimental Protocol: Preparing a 100 mM Stock
Solution
This protocol provides a step-by-step method for preparing a 100 mM stock solution of

NS19504 in DMSO.

4.1. Materials and Equipment

NS19504 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)[5]

Analytical balance

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1662380?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.benchchem.com/product/b1662380?utm_src=pdf-body
https://www.medchemexpress.com/ns19504.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weigh paper or boat

Calibrated micropipettes and sterile tips

Sterile microcentrifuge tubes or cryovials for aliquoting

Vortex mixer

Ultrasonic water bath (sonicator)

Personal Protective Equipment (PPE): safety glasses, lab coat, and appropriate gloves (e.g.,

butyl rubber or thick latex gloves, as nitrile may degrade with prolonged DMSO exposure).[6]

4.2. Workflow Diagram
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Caption: Workflow for preparing NS19504 stock solution in DMSO.
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4.3. Step-by-Step Procedure

Calculate Required Mass: Use the following formula to determine the mass of NS19504
needed.

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight

(269.16 g/mol ) / 1000

Example for 100 µL (0.1 mL) of a 100 mM stock solution:

Mass (mg) = 100 mM × 0.1 mL × 269.16 / 1000 = 2.69 mg

Weigh NS19504: Carefully weigh the calculated mass of NS19504 powder and place it into a

sterile microcentrifuge tube.

Add Solvent: Add the calculated volume of anhydrous DMSO (e.g., 100 µL) to the tube

containing the NS19504 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly. To ensure complete

dissolution, place the tube in an ultrasonic water bath for 5-10 minutes.[3][5] Visually inspect

the solution to confirm that no solid particles remain. The solution should be clear.

Aliquot for Storage: To prevent degradation from repeated freeze-thaw cycles, dispense the

stock solution into smaller, single-use aliquots (e.g., 5-10 µL) in sterile cryovials or

microcentrifuge tubes.[5]

Store Properly: Store the aliquots in a freezer.

For short-to-medium term storage, -20°C for up to 1 year.[5]

For long-term storage, -80°C for up to 2 years.[5]

Stock Solution Preparation Table
For convenience, the table below provides the required mass of NS19504 for common stock

concentrations and volumes.
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Desired Stock
Concentration

Mass for 1 mg Mass for 5 mg Mass for 10 mg

1 mM 3.7153 mL 18.5763 mL 37.1526 mL

5 mM 0.7431 mL 3.7153 mL 7.4305 mL

10 mM 0.3715 mL 1.8576 mL 3.7153 mL

50 mM 0.0743 mL 0.3715 mL 0.7431 mL

100 mM 0.0372 mL 0.1858 mL 0.3715 mL

Table adapted from supplier data sheets.[5]

Application Notes and Best Practices
Preparing Working Solutions: To prepare a working solution for your experiment, thaw a

single aliquot of the DMSO stock solution. Perform serial dilutions in your aqueous buffer or

cell culture medium to reach the final desired concentration. Note that high concentrations of

DMSO can be toxic to cells; typically, the final DMSO concentration in assays should be kept

below 0.1-0.5%.

Typical Working Concentrations: In cell-based assays, NS19504 has been shown to increase

BK channel currents at concentrations ranging from 0.32 µM to 10 µM.[5] A concentration of

1 µM was effective in reducing spontaneous contractions in bladder tissue strips.[2][4]

Off-Target Effects: At concentrations of 10 µM, NS19504 has been observed to inhibit other

targets, including the σ1 receptor and certain neurotransmitter transporters.[1] Researchers

should consider this possibility when designing experiments at higher concentrations.

Handling DMSO: DMSO is a potent solvent that can readily penetrate the skin, carrying

dissolved substances with it.[6] Always wear appropriate PPE and handle with care in a well-

ventilated area. Use fresh, anhydrous grade DMSO to ensure maximum solubility and

stability of NS19504.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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